Cas no 1805254-75-4 (Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate
• CAS No: 1805254-75-4
• MF: C₉H₇F₂I₂NO₂
• MW: 452.963134050369
• CID: 4851237
• Update Time: 2025-05-20

Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate

• Inchi： 1S/C9H7F2I2NO2/c1-2-16-9(15)6-5(7(10)11)4(12)3-14-8(6)13/h3,7H,2H2,1H3
• InChI Key： AACJOPUOJWIFRA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)OCC)=C1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate

Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate (CAS No. 1805254-75-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate, identified by its CAS number 1805254-75-4, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its ethyl ester functionality and the presence of two iodine substituents at the 2 and 5 positions of the pyridine ring, along with a difluoromethyl group at the 4-position, exhibits remarkable potential in the synthesis of various bioactive molecules.

The structural attributes of Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate make it a valuable building block for medicinal chemists. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates due to its ability to enhance metabolic stability and binding affinity. Furthermore, the presence of multiple halogen atoms provides numerous opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a growing interest in pyridine-based heterocycles as pharmacophores in drug discovery. Pyridines are ubiquitous in many approved drugs, owing to their ability to engage with biological targets through hydrogen bonding and hydrophobic interactions. The compound Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate aligns with this trend by offering a pre-functionalized scaffold that can be readily modified to explore new chemical space.

One of the most compelling applications of Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By leveraging the compound's reactive sites, researchers can design inhibitors that selectively target specific kinases. For instance, the difluoromethyl group can be positioned strategically to improve interactions with the ATP-binding pocket of a kinase enzyme, thereby enhancing inhibitory potency.

The utility of this compound extends beyond kinase inhibition. Its structural features also make it suitable for the synthesis of antiviral and antibacterial agents. The halogen atoms serve as handles for further derivatization, allowing chemists to introduce additional moieties that can modulate pharmacokinetic properties or improve target engagement. Moreover, the ester group at the 3-position of the pyridine ring can be hydrolyzed or converted into other functional groups, providing flexibility in molecular design.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate. For example, transition-metal-catalyzed reactions have enabled efficient transformations of this intermediate into more complex scaffolds. These techniques have been instrumental in accelerating the discovery and development of novel therapeutic agents. The ability to perform multiple rounds of functionalization starting from a single precursor like Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate significantly reduces synthetic complexity and cost.

The demand for high-quality intermediates like Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate has surged in parallel with the growth of pharmaceutical R&D activities worldwide. Academic institutions and industrial research laboratories alike rely on such compounds to drive innovation in drug discovery. The compound's well-documented reactivity and compatibility with various synthetic protocols make it an indispensable tool for medicinal chemists.

In conclusion, Ethyl 4-(difluoromethyl)-2,5-diiodopyridine-3-carboxylate (CAS No. 1805254-75-4) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features—combining an ester group, multiple halogen atoms, and a difluoromethyl moiety—endow it with exceptional versatility for constructing bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.